Cas no 909342-65-0 (3,6-Diethynylcarbazole)

3,6-Diethynylcarbazole structure

Product Name:3,6-Diethynylcarbazole

CAS No:909342-65-0

MF:C₁₆H₉N

MW:215.249363660812

MDL:MFCD24553219

CID:2101231

PubChem ID:253659973

Update Time:2024-10-26

3,6-Diethynylcarbazole Chemical and Physical Properties

Names and Identifiers

- 3,6-Diethynylcarbazole
- 3,6-diethynyl-9H-carbazole
- AK192661
- D4275
- 3,6-Diethynyl-9H-carbazole (ACI)
- MDL： MFCD24553219
- Inchi： 1S/C16H9N/c1-3-11-5-7-15-13(9-11)14-10-12(4-2)6-8-16(14)17-15/h1-2,5-10,17H
- InChI Key： JNLNYORJQOYKHH-UHFFFAOYSA-N
- SMILES： C#CC1C=C2C(NC3C2=CC(C#C)=CC=3)=CC=1

Computed Properties

Exact Mass: 215.07300
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 354
Topological Polar Surface Area: 15.8

Experimental Properties

Melting Point: 197.0 to 201.0 deg-C
PSA: 15.79000
LogP: 3.28370

3,6-Diethynylcarbazole Security Information

Symbol:
Prompt：warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

3,6-Diethynylcarbazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A449038052-1g	3,6-Diethynylcarbazole	909342-65-0	95%	1g	$606.00	2023-08-31
Chemenu	CM322515-1g	3,6-Diethynylcarbazole	909342-65-0	95%	1g	$424	2024-07-20
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D834703-200mg	3,6-Diethynylcarbazole	909342-65-0	>99%	200mg	1,187.00	2021-05-17
eNovation Chemicals LLC	D628389-200mg	3,6-Diethynylcarbazole	909342-65-0	97%	200mg	$330	2023-09-03
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	D38820-200mg	3,6-Diethynylcarbazole	909342-65-0	99%	200mg	¥1570.0	2024-07-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1239084-250mg	3,6-Diethynylcarbazole	909342-65-0	98%	250mg	￥1420.00	2024-04-25
TRC	D445308-2.5mg	3,6-Diethynylcarbazole	909342-65-0		2.5mg	$ 50.00	2022-06-05
TRC	D445308-5mg	3,6-Diethynylcarbazole	909342-65-0		5mg	$ 65.00	2022-06-05
TRC	D445308-25mg	3,6-Diethynylcarbazole	909342-65-0		25mg	$ 80.00	2022-06-05
eNovation Chemicals LLC	D960560-250mg	3,6-Diethynylcarbazole	909342-65-0	95%	250mg	$185	2024-06-06

3,6-Diethynylcarbazole Production Method

Production Method 1

57103-02-3

909342-65-0

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium ; 30 min, rt
1.2 rt; 12 h, rt
1.3 Reagents: Potassium hydroxide Solvents: Toluene ; 12 h, 110 °C

Reference

: Enzyme-Regulated DNA-Based Logic Device

Debnath, Manish; Paul, Rakesh; Panda, Deepanjan; Dash, Jyotirmayee, ACS Synthetic Biology, 2018, 7(5), 1456-1464

Production Method 2

909342-65-0

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Methanol ; rt

Reference

: Heteroaryl-linked norbornadiene dimers with redshifted absorptions

Mansoe, Mads; Tebikachew, Behabitu Ergette; Moth-Poulsen, Kasper; Nielsen, Mogens Broendsted, Organic & Biomolecular Chemistry, 2018, 16(31), 5585-5590

Production Method 3

1304628-08-7

909342-65-0

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Toluene ; 6 h, reflux

Reference

: Novel photoinitiator with a radical quenching moiety for confining radical diffusion in two-photon induced photopolymerization

Lu, Wei-Er; Dong, Xian-Zi; Chen, Wei-Qiang; Zhao, Zhen-Sheng; Duan, Xuan-Ming, Journal of Materials Chemistry, 2011, 21(15), 5650-5659

Production Method 4

909342-65-0

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Methanol , Tetrahydrofuran , Water ; 1 h, rt

Reference

: Experimental and Theoretical Investigation for the Level of Conjugation in Carbazole-Based Precursors and Their Mono-, Di-, and Polynuclear Pt(II) Complexes

Al-Balushi, Rayya A.; Haque, Ashanul; Jayapal, Maharaja; Al-Suti, Mohammed K.; Husband, John; et al, Inorganic Chemistry, 2016, 55(13), 6465-6480

Production Method 5

57103-02-3

1066-54-2

909342-65-0

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium ; 30 min, rt
1.2 rt; 12 h, rt
1.3 Reagents: Potassium carbonate Solvents: Methanol , Dichloromethane ; 4 h, rt

Reference

: A Competitive Pull-Down Assay Using G-quadruplex DNA Linked Magnetic Nanoparticles To Determine Specificity of G-quadruplex Ligands

Panda, Deepanjan; Saha, Puja; Chaudhuri, Ritapa; Prasanth, Thumpati; Ravichandiran, Velayutham; et al, Analytical Chemistry (Washington, 2019, 91(12), 7705-7711

Production Method 6

909342-65-0

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Methanol ; 48 h, rt

Reference

: Coordination-driven self-assembly of metallamacrocycles via a new PtII2 organometallic building block with 90° geometry and optical sensing of anions

Shanmugaraju, Sankarasekaran; Bar, Arun Kumar; Chi, Ki-Whan; Mukherjee, Partha Sarathi, Organometallics, 2010, 29(13), 2971-2980

Production Method 7

6825-20-3

1066-54-2

909342-65-0

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Triphenylphosphine , Cuprous iodide , Dichlorobis(triphenylphosphine)palladium ; 12 h, 80 °C
1.2 Reagents: Sodium hydroxide Solvents: Methanol , Water ; 2 h, rt

Reference

: Synthesis of stereoregular silicon-polymer bearing vinylene moiety in the main chain

Ohmori, Takeshi; Kouzai, Hiroaki, Shikizai Kyokaishi, 2007, 80(1), 2-5

Production Method 8

909342-65-0

Reaction Conditions

1.1 Reagents: Potassium hydroxide Solvents: Methanol , Tetrahydrofuran ; 12 h, rt

Reference

: Improvement of the oxidation resistance of silicon-containing arylacetylene resins upon the introduction of carbazoles

Wan, Ling; Guo, Kangkang; Zhu, Junli; Wang, Fan; Zhu, Yaping; et al, Journal of Applied Polymer Science, 2021, 138(1),

Production Method 9

6825-20-3

1066-54-2

909342-65-0

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ; rt
1.2 Reagents: Potassium carbonate Solvents: Methanol ; rt

Reference

: Easy accessible blue luminescent carbazole-based materials for organic light-emitting diodes

Reig, Marta; Gozalvez, Cristian; Bujaldon, Roger; Bagdziunas, Gintautas; Ivaniuk, Khrystyna; et al, Dyes and Pigments, 2017, 137, 24-35

Production Method 10

57103-02-3

1066-54-2

909342-65-0

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Triphenylphosphine , Cuprous iodide , Dichlorobis(triphenylphosphine)palladium Solvents: Tetrahydrofuran
1.2 Reagents: Potassium hydroxide Solvents: Methanol

Reference

: CuAAC method for synthesis of novel linear polytriazole containing carbazole unit

Zhang, Xiaohai; Dai, Lin; Jiang, Feng; Wang, Zhixiang, Huagong Shikan, 2013, 27(11), 7-10